tert-butyl 3,4-dihydro-2H-1,4-benzoxazine-7-carboxylate

• CAS No.: 2287341-22-2
• Molecular Formula: C13H17NO3
• Molecular Weight: 235.3

Description

tert-butyl 3,4-dihydro-2H-1,4-benzoxazine-7-carboxylate: is a chemical compound with the molecular formula C13H17NO3 and a molecular weight of 235.28 g/mol . This compound belongs to the class of benzoxazines, which are known for their diverse applications in various fields, including materials science, pharmaceuticals, and organic synthesis .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of tert-butyl 3,4-dihydro-2H-1,4-benzoxazine-7-carboxylate typically involves the reaction of appropriate starting materials under controlled conditions. One common method involves the reaction of 2-aminophenol with tert-butyl chloroformate in the presence of a base such as triethylamine. The reaction proceeds through the formation of an intermediate, which then cyclizes to form the benzoxazine ring .

Industrial Production Methods: Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. These methods often include the use of continuous flow reactors and automated systems to ensure consistent product quality and yield .

Chemical Reactions Analysis

Types of Reactions: tert-butyl 3,4-dihydro-2H-1,4-benzoxazine-7-carboxylate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The benzoxazine ring can undergo substitution reactions with various electrophiles and nucleophiles.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

Substitution: Reagents like halogens, alkyl halides, and acyl chlorides are commonly employed.

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can introduce various functional groups into the benzoxazine ring .

Scientific Research Applications

Chemistry: In chemistry, tert-butyl 3,4-dihydro-2H-1,4-benzoxazine-7-carboxylate is used as a building block for the synthesis of more complex molecules.

Biology: In biological research, this compound is studied for its potential biological activities, including antimicrobial and anticancer properties. Researchers investigate its interactions with biological targets to develop new therapeutic agents.

Medicine: In medicine, this compound is explored for its potential use in drug development. Its ability to interact with specific molecular targets makes it a candidate for the development of new pharmaceuticals.

Industry: In industry, this compound is used in the production of advanced materials, including polymers and resins. Its stability and reactivity make it suitable for various industrial applications.

Mechanism of Action

The mechanism of action of tert-butyl 3,4-dihydro-2H-1,4-benzoxazine-7-carboxylate involves its interaction with specific molecular targets. The compound can bind to enzymes, receptors, or other proteins, modulating their activity. This interaction can lead to various biological effects, including inhibition of enzyme activity or activation of signaling pathways .

Comparison with Similar Compounds

• tert-butyl 3,4-dihydro-2H-1,4-benzoxazine-6-carboxylate
• tert-butyl 3,4-dihydro-2H-1,4-benzoxazine-8-carboxylate
• tert-butyl 3,4-dihydro-2H-1,4-benzoxazine-5-carboxylate

Comparison: Compared to similar compounds, tert-butyl 3,4-dihydro-2H-1,4-benzoxazine-7-carboxylate exhibits unique properties due to the position of the carboxylate group on the benzoxazine ring. This positional difference can influence the compound’s reactivity, stability, and biological activity .